4-Bromo-6-methyl-4,5-dihydropyridazin-3(2H)-one

• IUPAC Name: 5-bromo-3-methyl-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C5H7BrN2O/c1-3-2-4(6)5(9)8-7-3/h4H,2H2,1H3,(H,8,9)
• InChI Key: SEXBVIMNZJKXEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=O)C(C1)Br
• Molecular Formula: C5H7BrN2O
• DSSTOX Substance ID: DTXSID30526167
• Molecular Weight: 191.03 g/mol
• CAS RN: 89095-36-3

Description

4-Bromo-6-methyl-4,5-dihydropyridazin-3(2H)-one is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is synthesized through a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 4-Bromo-6-methyl-4,5-dihydropyridazin-3(2H)-one involves the inhibition of specific enzymes and cellular pathways. This compound has been shown to inhibit the activity of specific kinases, which play a critical role in various cellular processes. It has also been shown to interfere with specific signaling pathways, which can lead to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Bromo-6-methyl-4,5-dihydropyridazin-3(2H)-one are diverse and complex. This compound has been shown to have a significant impact on various biological processes, including gene expression, protein synthesis, and cellular signaling. It has also been shown to affect specific cellular pathways, leading to the inhibition of cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 4-Bromo-6-methyl-4,5-dihydropyridazin-3(2H)-one is its potential use in laboratory experiments. This compound has been extensively studied for its potential applications in scientific research, and its unique properties make it an ideal candidate for various experiments. However, there are also some limitations associated with this compound, including its potential toxicity and the need for specific conditions during synthesis and purification.

Future Directions

There are several future directions for research on 4-Bromo-6-methyl-4,5-dihydropyridazin-3(2H)-one. One potential area of research is the development of new synthesis methods that can produce this compound more efficiently and with fewer side effects. Another potential area of research is the identification of specific cellular pathways and enzymes that are affected by this compound, which can lead to the development of new treatments for various diseases. Additionally, further studies are needed to determine the potential toxicity and safety of this compound in humans.
Conclusion:
In conclusion, 4-Bromo-6-methyl-4,5-dihydropyridazin-3(2H)-one is a chemical compound that has gained significant attention in the field of scientific research. This compound has been extensively studied for its potential applications in various biological processes and its unique properties make it an ideal candidate for various laboratory experiments. However, further research is needed to determine the potential toxicity and safety of this compound in humans, and to identify specific cellular pathways and enzymes that are affected by this compound.

Scientific Research Applications

4-Bromo-6-methyl-4,5-dihydropyridazin-3(2H)-one has been extensively studied for its potential applications in scientific research. This compound has been shown to have a significant impact on various biological processes, including gene expression, protein synthesis, and cellular signaling. It has also been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.